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Compound of Interest

Compound Name: Deximafen
CAS No.: 42116-77-8
Cat. No.: B1670341

Get Quote

Compound Profile & Risk Assessment

Deximafen is a potent central nervous system (CNS) active agent, historically investigated as
an antidepressant.[1] Chemically, it is an imidazo[1,2-a]imidazole derivative.[1][2][3] Due to its
specific pharmacological activity on the CNS and lack of comprehensive chronic toxicity data in
the public domain, this compound must be handled as a High Potency Active Pharmaceutical
Ingredient (HPAPI).

\

Physicochemical Identity
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Property Detail

Official Name Deximafen

R-818; (+)-2,3,5,6-tetrahydro-5-phenyl-1H-

Synonyms o o
imidazo[1,2-a]imidazole

CAS Number 42116-77-8 (Base) / 53361-29-8 (Hydrochloride)
Molecular Formula Ci11H13Ns
Molecular Weight 187.24 g/mol
Physical State White to off-white crystalline powder

N DMSO (>20 mg/mL), Ethanol (>10 mg/mL),
Solubility

Water (Low for base; High for HCI salt)

Hazard Classification (Control Banding)

In the absence of a specific Occupational Exposure Limit (OEL), we apply the Performance-
Based Control Banding (PBCB) approach.

o Assigned Band:OEB 3 (Occupational Exposure Band 3)

o Hazard Characteristics: CNS active; potential for respiratory irritation; potential reproductive
hazard (default assumption for novel CNS agents).

e Target OEL: 10 — 100 pg/ms (8-hr TWA).

Facility & Engineering Controls

To ensure operator safety and data integrity, all handling of Deximafen powder must occur
within a contained environment. Open-bench handling is strictly prohibited.

Primary Engineering Controls (PEC)

o Powder Handling: Must be performed in a Class II, Type A2 Biosafety Cabinet (BSC) or a
Powder Containment Balance Enclosure (CVE).

 Airflow: Face velocity must be maintained between 0.3 — 0.5 m/s.
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o Filtration: Double HEPA filtration (H14) required on exhaust.

Personal Protective Equipment (PPE) Matrix

Body Part Requirement Rationale

Prevent inhalation of airborne

Respiratory N95 (minimum) or PAPR ) )
particulates during transfer.
Prevent transdermal
Double Nitrile Gloves (0.11 absorption; outer glove
Dermal ) ) ) )
mm min) changed immediately if
contaminated.
Prevent ocular absorption and
Ocular Safety Goggles (ANSI Z87.1) o
irritation.[4]
) Disposable barrier to prevent
Body Tyvek® Lab Coat with Cuffs

clothing contamination.

Operational Protocol: Weighing & Solubilization

Objective: To prepare a stable stock solution (e.g., 10 mM in DMSO) while minimizing dust
generation.

Preparation

o Equilibrate: Allow the Deximafen vial to reach room temperature before opening to prevent
condensation, which can hydrolyze the compound or alter weighing accuracy.

» Static Control: Place an ionizing bar or anti-static gun inside the BSC to neutralize static
charge on the powder, preventing "flying powder" during transfer.

Weighing Procedure (Gravimetric)

» Place a pre-tared, sterile amber glass vial (to protect from light) on the analytical balance
inside the containment enclosure.

e Using a disposable anti-static spatula, transfer approximately 1.87 mg (for 1 mL of 10 mM
stock) of Deximafen powder.
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 Critical Step: Do not attempt to return excess powder to the source container. Discard
excess into a solid hazardous waste bin inside the hood to prevent cross-contamination.

o Cap the source container immediately. Clean the exterior of the source container with a wipe
dampened in 70% Ethanol before removing it from the balance area.

Solubilization (DMSO Stock)

Note: Dimethyl Sulfoxide (DMSO) is the preferred solvent for biological screening due to high
solubility and cellular permeability.

o Calculation:

o Addition: Add the calculated volume of anhydrous DMSO (Grade: Cell Culture Tested) to the
vial.

» Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C
for 2 minutes.

o Observation: Solution should be clear and colorless.

» Aliquoting: To prevent freeze-thaw degradation, aliquot the stock solution into small volumes
(e.g., 50 pL) in cryovials.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 12 months).

Workflow Visualization

The following diagram illustrates the containment logic and decision tree for handling
Deximafen.
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Caption: Operational workflow for the safe containment, weighing, and solubilization of
Deximafen powder.

Emergency Procedures
Spill Response (Powder)

o Evacuate: Alert nearby personnel.
o PPE: Don a Tyvek suit and N95/P100 respirator.

o Containment: Cover the spill with a damp paper towel (soaked in water/detergent) to prevent
dust aerosolization. Do not dry sweep.

o Cleanup: Wipe up the material from the outside in. Clean the surface with 10% bleach
followed by 70% ethanol.

Exposure Response

e Inhalation: Move to fresh air immediately. Monitor for CNS depression or excitation.

o Skin Contact: Wash with soap and copious water for 15 minutes. DMSO solutions penetrate
skin rapidly; if dissolved in DMSO, seek immediate medical evaluation.

o Eye Contact: Flush with water for 15 minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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